Cas no 181282-81-5 (Dimethyl 3-aminobenzo[b]thiophene-2,5-dicarboxylate)

Dimethyl 3-aminobenzo[b]thiophene-2,5-dicarboxylate structure
181282-81-5 structure
Product Name:Dimethyl 3-aminobenzo[b]thiophene-2,5-dicarboxylate
CAS No:181282-81-5
MF:C12H11NO4S
MW:265.285042047501
CID:1094931
PubChem ID:10849280
Update Time:2025-09-19

Dimethyl 3-aminobenzo[b]thiophene-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 3-aminobenzo[b]thiophene-2,5-dicarboxylate
    • Dimethyl3-aminobenzo[b]thiophene-2,5-dicarboxylate
    • dimethyl 3-amino-1-benzothiophene-2,5-dicarboxylate
    • 2,5-dimethyl 3-amino-1-benzothiophene-2,5-dicarboxylate
    • DA-43469
    • VLXADNDSJHUVTO-UHFFFAOYSA-N
    • SCHEMBL16096207
    • 181282-81-5
    • Inchi: 1S/C12H11NO4S/c1-16-11(14)6-3-4-8-7(5-6)9(13)10(18-8)12(15)17-2/h3-5H,13H2,1-2H3
    • InChI Key: VLXADNDSJHUVTO-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=C(C2C=C(C(=O)OC)C=CC1=2)N

Computed Properties

  • Exact Mass: 265.04087901g/mol
  • Monoisotopic Mass: 265.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 107Ų

Dimethyl 3-aminobenzo[b]thiophene-2,5-dicarboxylate Pricemore >>

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